Cas no 477871-24-2 ((E)-N-Cycloheptyl-3-4-(3-fluoropropoxy)phenyl-2-propenamide)

• Product Name: (E)-N-Cycloheptyl-3-4-(3-fluoropropoxy)phenyl-2-propenamide
• CAS No: 477871-24-2
• CID: 4652817
• Update Time: 2025-05-19

(E)-N-Cycloheptyl-3-4-(3-fluoropropoxy)phenyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-Cycloheptyl-3-4-(3-fluoropropoxy)phenyl-2-propenamide

Additional information on (E)-N-Cycloheptyl-3-4-(3-fluoropropoxy)phenyl-2-propenamide

Introduction to (E)-N-Cycloheptyl-3-4-(3-fluoropropoxy)phenyl-2-propenamide (CAS No. 477871-24-2)

(E)-N-Cycloheptyl-3-4-(3-fluoropropoxy)phenyl-2-propenamide, with the CAS number 477871-24-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activities, making it a subject of intense study in medicinal chemistry. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical properties and reactivity, which are essential for understanding its applications and potential uses.

The molecular framework of (E)-N-Cycloheptyl-3-4-(3-fluoropropoxy)phenyl-2-propenamide features a combination of aromatic and aliphatic components. The presence of a cycloheptyl group at the N-position and a fluoropropoxy group at the phenyl ring introduces specific electronic and steric effects that influence its interactions with biological targets. These structural features are critical in determining the compound's pharmacological profile, including its binding affinity, selectivity, and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the mechanistic aspects of this compound. Studies have shown that the fluorine atom in the 3-fluoropropoxy group plays a pivotal role in modulating the compound's interactions with biological receptors. This has led to the development of novel strategies for designing molecules with enhanced therapeutic efficacy and reduced side effects.

In the realm of drug discovery, (E)-N-Cycloheptyl-3-4-(3-fluoropropoxy)phenyl-2-propenamide has been explored as a potential lead compound for various therapeutic applications. Its structural motif is reminiscent of known bioactive molecules, suggesting that it may possess similar pharmacological properties. Preliminary in vitro studies have indicated that this compound exhibits promising activity against certain biological targets, making it an attractive candidate for further investigation.

The synthesis of (E)-N-Cycloheptyl-3-4-(3-fluoropropoxy)phenyl-2-propenamide presents unique challenges due to the complexity of its molecular structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in multi-kilogram quantities, which is essential for large-scale preclinical and clinical studies. The development of efficient synthetic routes has also allowed researchers to modify specific parts of the molecule, enabling the exploration of analogues with potentially improved properties.

One of the most intriguing aspects of this compound is its potential role in modulating inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cancer, autoimmune disorders, and cardiovascular conditions. Studies have suggested that compounds with structural similarities to (E)-N-Cycloheptyl-3-4-(3-fluoropropoxy)phenyl-2-propenamide can interfere with key inflammatory mediators, thereby offering a new avenue for therapeutic intervention. This has prompted researchers to investigate its efficacy in animal models of inflammation.

The pharmacokinetic properties of (E)-N-Cycloheptyl-3-4-(3-fluoropropoxy)phenyl-2-propenamide are also subjects of considerable interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical relevance. Preliminary data suggest that this molecule exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic stability. These characteristics make it a promising candidate for further development into an oral therapeutic agent.

Furthermore, the fluorine atom in the 3-fluoropropoxy group not only influences the compound's electronic properties but also enhances its metabolic stability. Fluoro-substituted compounds are well-known for their improved pharmacokinetic profiles due to their resistance to degradation by metabolic enzymes. This feature has been leveraged in the design of numerous successful drugs, making it an attractive modification for (E)-N-Cycloheptyl-3-4-(3-fluoropropoxy)phenyl-2-propenamide.

The potential applications of this compound extend beyond inflammation modulation. Research has also explored its role in modulating neurotransmitter activity, which could have implications for treating neurological disorders such as depression and anxiety. The aromatic ring system and the presence of fluorine atoms suggest that this molecule may interact with neurotransmitter receptors, leading to altered signaling pathways.

In conclusion, (E)-N-Cycloheptyl-3-4-(3-fluoropropoxy)phenyl-2-propenamide (CAS No. 477871-24-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation into various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound holds promise as a valuable tool in the development of novel treatments for human diseases.